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Cat. No.: B13892145 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1-Chloro-2-iodobenzene

Senior Application Scientist Note: The initial query for "1-Chloro-2-(2-iodophenoxy)benzene"

did not yield specific data. This guide focuses on the closely related and well-documented

compound, 1-Chloro-2-iodobenzene (CAS No. 615-41-8), a key intermediate in organic

synthesis. It is presumed that this is the compound of interest for researchers, scientists, and

drug development professionals. This guide provides a comprehensive overview of its physical

characteristics, supported by experimental data and established analytical protocols.

Introduction
1-Chloro-2-iodobenzene is a di-substituted aromatic hydrocarbon containing both chlorine and

iodine atoms on a benzene ring. This unique substitution pattern makes it a valuable building

block in the synthesis of more complex molecules, particularly in the fields of pharmaceuticals

and materials science. The presence of two different halogens allows for selective

functionalization through various cross-coupling reactions. A thorough understanding of its

physical properties is paramount for its effective use in synthetic chemistry, ensuring proper

handling, reaction optimization, and purification.

Molecular and Chemical Identity
A clear identification of 1-Chloro-2-iodobenzene is the first step in understanding its physical

behavior. The fundamental identifiers for this compound are summarized in the table below.
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Identifier Value Source

CAS Number 615-41-8 [1][2][3]

Molecular Formula C₆H₄ClI [1][3][4]

Molecular Weight 238.45 g/mol [1][4]

IUPAC Name 1-chloro-2-iodobenzene [3][4][5]

Synonyms

2-Chloroiodobenzene, o-

Chloroiodobenzene, 2-

Chlorophenyl iodide

[4][6]

InChI Key
MPEOPBCQHNWNFB-

UHFFFAOYSA-N
[1][5][7]

SMILES Clc1ccccc1I [1][5][7]

Physicochemical Properties
The physicochemical properties of a compound dictate its behavior in various environments

and are crucial for designing experimental setups, from reaction conditions to purification

strategies.

Physical State and Appearance
At room temperature, 1-Chloro-2-iodobenzene exists as a colorless to yellow or green clear

liquid.[5][8] Its physical state is a direct consequence of its relatively low melting point.

Key Physical Constants
The following table summarizes the key physical constants for 1-Chloro-2-iodobenzene. These

values are critical for predicting its behavior under different temperature and pressure

conditions.
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Property Value Conditions Source

Melting Point 1 °C (lit.) [1][2][8][9][10]

Boiling Point 234-235 °C (lit.) [1][2][10]

Density 1.952 g/mL at 25 °C (lit.) [1][2][10]

Refractive Index

(n₂₀/D)
1.6334 (lit.) [1][10]

Flash Point 112 °C closed cup [1][8]

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C [9]

The high boiling point is indicative of strong intermolecular forces, likely dipole-dipole

interactions and van der Waals forces, arising from the polar carbon-halogen bonds and the

large, polarizable iodine atom.

Solubility
1-Chloro-2-iodobenzene is reported to be insoluble in water.[10] This is expected for a non-

polar organic molecule. It is anticipated to be soluble in common organic solvents such as

ethers, halogenated hydrocarbons, and aromatic solvents, a critical consideration for its use in

synthesis and for purification techniques like liquid chromatography.

Structural and Spectroscopic Data
Spectroscopic data provides a fingerprint of the molecule, confirming its structure and purity.

Chemical Structure
The structure of 1-Chloro-2-iodobenzene is fundamental to understanding its reactivity and

physical properties.

Caption: Chemical structure of 1-Chloro-2-iodobenzene.

Spectroscopic Data
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¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of 1-Chloro-2-

iodobenzene in CDCl₃ shows distinct signals for the aromatic protons, providing confirmation

of the substitution pattern.[7]

Mass Spectrometry (MS): The mass spectrum of this compound shows a molecular ion peak

corresponding to its molecular weight, confirming the elemental composition.[4]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for C-

H and C-C stretching and bending vibrations of the aromatic ring, as well as vibrations

associated with the C-Cl and C-I bonds.[3]

Experimental Protocol: Determination of Boiling
Point
The boiling point is a fundamental physical property that is indicative of a substance's volatility

and purity. The following is a generalized protocol for its determination.
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Apparatus Setup

Measurement

Place sample in a small test tube

Insert a capillary tube (sealed end up) into the test tube

Attach test tube to a thermometer

Suspend the assembly in a heating bath (e.g., oil bath)

Heat the bath slowly with constant stirring

Observe for a continuous stream of bubbles from the capillary tube

Remove heat and allow the bath to cool slowly

Record the temperature at which the liquid enters the capillary tube

Click to download full resolution via product page

Caption: Workflow for boiling point determination.
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Causality in Protocol:

Slow Heating: Ensures thermal equilibrium between the heating bath, the sample, and the

thermometer, leading to an accurate reading.

Continuous Bubbles: Indicates that the vapor pressure of the liquid equals the atmospheric

pressure.

Temperature at Liquid Re-entry: This is the point where the external pressure is slightly

greater than the vapor pressure of the liquid, providing a precise measurement of the boiling

point.

Safety and Handling
1-Chloro-2-iodobenzene is associated with several hazards. It is crucial to handle this chemical

with appropriate safety precautions.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P302 + P352 (IF

ON SKIN: Wash with plenty of soap and water), P305 + P351 + P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[1][3]

Personal Protective Equipment (PPE): Eyeshields, gloves, and a suitable respirator are

recommended.[1]

Conclusion
This technical guide has provided a detailed overview of the core physical characteristics of 1-

Chloro-2-iodobenzene. The data presented, from its fundamental identifiers to its spectroscopic

and safety information, offers a solid foundation for researchers, scientists, and drug

development professionals. A comprehensive understanding of these properties is essential for

the safe and effective application of this versatile chemical intermediate in the laboratory and in

industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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